Cas no 1176114-71-8 (6-Benzothiazolecarboxylicacid, 2-(4-chlorophenyl)-)

• Product Name: 6-Benzothiazolecarboxylicacid, 2-(4-chlorophenyl)-
• CAS No: 1176114-71-8
• MF: C₁₄H₈ClNO₂S
• MW: 289.736821174622
• CID: 97731
• PubChem ID: 39105572
• Update Time: 2025-04-18

6-Benzothiazolecarboxylicacid, 2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylicacid, 2-(4-chlorophenyl)-
• 2-(4-chlorophenyl)-1,3-benzothiazole-6-carboxylic acid
• AKOS015958825
• DTXSID50653464
• 1176114-71-8

• Inchi： 1S/C14H8ClNO2S/c15-10-4-1-8(2-5-10)13-16-11-6-3-9(14(17)18)7-12(11)19-13/h1-7H,(H,17,18)
• InChI Key： QWZONVQCRUTIIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2C=CC(C(=O)O)=CC=2S1

Computed Properties

• Exact Mass: 288.99654
• Monoisotopic Mass: 288.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19